Cas no 2138312-13-5 (5-Isothiazolemethanamine, 4-bromo-N-(cyclopropylmethyl)-)
5-Isothiazolemethanamine, 4-bromo-N-(cyclopropylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 5-Isothiazolemethanamine, 4-bromo-N-(cyclopropylmethyl)-
-
- Inchi: 1S/C8H11BrN2S/c9-7-4-11-12-8(7)5-10-3-6-1-2-6/h4,6,10H,1-3,5H2
- InChI Key: KEBLHLMVHDEXET-UHFFFAOYSA-N
- SMILES: S1C(CNCC2CC2)=C(Br)C=N1
5-Isothiazolemethanamine, 4-bromo-N-(cyclopropylmethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-694579-0.05g |
[(4-bromo-1,2-thiazol-5-yl)methyl](cyclopropylmethyl)amine |
2138312-13-5 | 95.0% | 0.05g |
$768.0 | 2025-03-12 | |
| Enamine | EN300-694579-0.1g |
[(4-bromo-1,2-thiazol-5-yl)methyl](cyclopropylmethyl)amine |
2138312-13-5 | 95.0% | 0.1g |
$804.0 | 2025-03-12 | |
| Enamine | EN300-694579-0.25g |
[(4-bromo-1,2-thiazol-5-yl)methyl](cyclopropylmethyl)amine |
2138312-13-5 | 95.0% | 0.25g |
$840.0 | 2025-03-12 | |
| Enamine | EN300-694579-0.5g |
[(4-bromo-1,2-thiazol-5-yl)methyl](cyclopropylmethyl)amine |
2138312-13-5 | 95.0% | 0.5g |
$877.0 | 2025-03-12 | |
| Enamine | EN300-694579-1.0g |
[(4-bromo-1,2-thiazol-5-yl)methyl](cyclopropylmethyl)amine |
2138312-13-5 | 95.0% | 1.0g |
$914.0 | 2025-03-12 | |
| Enamine | EN300-694579-2.5g |
[(4-bromo-1,2-thiazol-5-yl)methyl](cyclopropylmethyl)amine |
2138312-13-5 | 95.0% | 2.5g |
$1791.0 | 2025-03-12 | |
| Enamine | EN300-694579-5.0g |
[(4-bromo-1,2-thiazol-5-yl)methyl](cyclopropylmethyl)amine |
2138312-13-5 | 95.0% | 5.0g |
$2650.0 | 2025-03-12 | |
| Enamine | EN300-694579-10.0g |
[(4-bromo-1,2-thiazol-5-yl)methyl](cyclopropylmethyl)amine |
2138312-13-5 | 95.0% | 10.0g |
$3929.0 | 2025-03-12 |
5-Isothiazolemethanamine, 4-bromo-N-(cyclopropylmethyl)- Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 5-Isothiazolemethanamine, 4-bromo-N-(cyclopropylmethyl)-
Introduction to 5-Isothiazolemethanamine, 4-bromo-N-(cyclopropylmethyl) (CAS No. 2138312-13-5)
5-Isothiazolemethanamine, 4-bromo-N-(cyclopropylmethyl) (CAS No. 2138312-13-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the isothiazole class, a heterocyclic structure that features a sulfur atom in its ring system, making it a versatile scaffold for drug discovery and development. The presence of both bromine and cyclopropylmethyl substituents in its molecular framework endows it with unique chemical properties that make it a promising candidate for further exploration in synthetic chemistry and bioactivity studies.
The molecular structure of 5-Isothiazolemethanamine, 4-bromo-N-(cyclopropylmethyl) consists of a five-membered ring containing one nitrogen atom and one sulfur atom, with an amine group (-NH₂) attached to the fifth carbon. The bromine substituent is located at the 4-position of the ring, while the cyclopropylmethyl group is attached to the nitrogen atom via an amide linkage. This specific arrangement of functional groups contributes to the compound's reactivity and potential biological activity.
In recent years, there has been a growing interest in isothiazole derivatives due to their diverse pharmacological properties. These compounds have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The bromine atom in 5-Isothiazolemethanamine, 4-bromo-N-(cyclopropylmethyl) serves as a handle for further chemical modifications, enabling researchers to explore novel derivatives with enhanced bioactivity. Additionally, the cyclopropylmethyl group can influence the compound's solubility and metabolic stability, making it an attractive candidate for drug development.
One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The amine functionality allows for facile coupling with various pharmacophores, while the bromine atom can be used in cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are widely employed in medicinal chemistry to construct intricate molecular architectures with desired biological properties.
The synthesis of 5-Isothiazolemethanamine, 4-bromo-N-(cyclopropylmethyl) involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key steps typically include the formation of the isothiazole ring followed by functionalization at the 4-position with bromine and subsequent introduction of the cyclopropylmethyl group via nucleophilic substitution or other suitable methods. Advanced spectroscopic techniques such as NMR and mass spectrometry are essential for characterizing the intermediate compounds and confirming the final product's structure.
Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like 5-Isothiazolemethanamine, 4-bromo-N-(cyclopropylmethyl) contribute to this diversity by providing novel scaffolds that can be further modified to target specific biological pathways. For instance, modifications at the nitrogen or sulfur atoms can alter the compound's interaction with biological targets, potentially leading to improved efficacy or reduced toxicity.
The pharmacological evaluation of 5-Isothiazolemethanamine, 4-bromo-N-(cyclopropylmethyl) has been ongoing in several research groups. Preliminary studies have suggested that this compound exhibits inhibitory activity against certain enzymes and receptors relevant to human diseases. However, more comprehensive studies are needed to fully elucidate its mechanism of action and therapeutic potential. In vitro assays using relevant cell lines and animal models will be crucial in determining its efficacy and safety profile.
The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques can be used to predict how 5-Isothiazolemethanamine, 4-bromo-N-(cyclopropylmethyl) interacts with biological targets at the atomic level. This information can guide medicinal chemists in designing more potent derivatives by identifying key interactions and areas for optimization.
In conclusion, 5-Isothiazolemethanamine, 4-bromo-N-(cyclopropylmethyl) (CAS No. 2138312-13-5) is a structurally unique compound with significant potential in pharmaceutical research. Its versatile molecular framework allows for diverse chemical modifications, making it a valuable tool for drug discovery programs aimed at developing new therapeutic agents.
2138312-13-5 (5-Isothiazolemethanamine, 4-bromo-N-(cyclopropylmethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)